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Compound of Interest

Compound Name: Vanillin acetate

Cat. No.: B042379

Vanillin Acetate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of vanillin acetate, a significant derivative
of vanillin. The document details its chemical identity, physicochemical properties, synthesis
protocols, and analytical methodologies. This guide is intended to be a valuable resource for
professionals in research, chemical synthesis, and drug development.

Chemical Identity and Synonyms

Vanillin acetate is chemically known as (4-formyl-2-methoxyphenyl) acetate.[1] It is the acetate
ester produced through the formal condensation of the phenolic hydroxyl group of vanillin with
acetic acid.[1][2] This compound is also recognized by a variety of synonyms and alternative
names in commercial and scientific literature.

Table 1: Synonyms and Alternative Names for Vanillin Acetate
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Synonym/Alternative Name Reference
4-Acetoxy-3-methoxybenzaldehyde [31141[5]
Acetovanillin [11[5][6]
Acetylvanillin [11[5][6]
4-Formyl-2-methoxyphenyl acetate [11061[7]
O-Acetylvanillin [5][6]
4-0O-Acetylvanillin [5161[8]
Benzaldehyde, 4-(acetyloxy)-3-methoxy- [1][6]
3-Methoxy-4-acetoxybenzaldehyde [4]
Vanillin, acetate [5]
(4-methanoyl-2-methoxy-phenyl) ethanoate [4]
Acetic acid (4-formyl-2-methoxyphenyl) ester [4]

Physicochemical Properties

Vanillin acetate is a white to beige crystalline solid with a mild, creamy, and balsamic vanilla-
like odor.[1][2][4] Its key physicochemical properties are summarized in the table below,
providing essential data for its handling, formulation, and analysis.

Table 2: Physicochemical Properties of Vanillin Acetate

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.medchemexpress.com/vanillin-acetate.html
https://www.scribd.com/document/440932349/Experiment-3
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.scribd.com/document/489905042/EXP-3-CHM557
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.researchgate.net/publication/360435916_Vanillin_A_food_additive_with_multiple_biological_activities
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.scribd.com/document/440932349/Experiment-3
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.scribd.com/document/440932349/Experiment-3
https://www.scribd.com/document/440932349/Experiment-3
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.scribd.com/document/605354205/Lab-Report-Experiment-3-Esterification-Reactions-of-Vanillin
https://www.scribd.com/document/440932349/Experiment-3
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C10H1004 [1109]
Molecular Weight 194.18 g/mol [1]09]
CAS Number 881-68-5 [1119]

White to beige crystalline
Appearance [1][2][4]
powder/needles

Melting Point 77-79 °C [1][7]

Boiling Point 287-288 °C at 760 mmHg [1]

Very slightly soluble in water;
Solubility Soluble in chloroform, DCM, [1114]

ethyl acetate

4-formyl-2-methoxyphenyl
IUPAC Name ( y ypheny) [1]
acetate

Synthesis of Vanillin Acetate

Vanillin acetate is commonly synthesized via the esterification of vanillin with acetic anhydride.
This reaction can be performed under either acidic or basic conditions, with the choice of
catalyst influencing the reaction mechanism and potentially the product yield and purity.

General Experimental Workflow

The synthesis of vanillin acetate from vanillin generally follows a straightforward workflow
involving the reaction of the starting materials, followed by purification of the product.
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Caption: General workflow for the synthesis of vanillin acetate.

Experimental Protocol: Base-Catalyzed Synthesis

This protocol describes the synthesis of vanillin acetate from vanillin using sodium hydroxide
as a base catalyst.

Materials:

Vanillin (1.50 g)

10% Sodium Hydroxide (NaOH) solution (25 mL)

Acetic Anhydride (4.0 mL)

Crushed Ice (30 g)

Ice-cold water

Ethanol (for recrystallization)

Procedure:
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» Dissolve 1.50 g of vanillin in 25 mL of 10% NaOH solution in a 250 mL Erlenmeyer flask.
» To the solution, add 30 g of crushed ice followed by 4.0 mL of acetic anhydride.

o Stopper the flask and shake it vigorously for approximately 20 minutes. A milky-white
precipitate of vanillin acetate should form.

o Collect the crude product by vacuum filtration and wash the solid with three portions of ice-
cold water.

 Purify the crude product by recrystallization from warm 50% aqueous ethanol.

 Allow the solution to cool slowly to room temperature and then in an ice bath to maximize
crystal formation.

o Collect the purified crystals by vacuum filtration, allow them to dry completely, and determine
the yield and melting point.

Experimental Protocol: Acid-Catalyzed Synthesis

This protocol outlines the synthesis of vanillin acetate using sulfuric acid as a catalyst.

Materials:

Vanillin (1.5 g)

Acetic Anhydride (10 mL)

1.0 M Sulfuric Acid (H2S0a4) (10 drops)

Ice-cold water

Procedure:
e In a conical flask, dissolve 1.5 g of vanillin in 10 mL of acetic anhydride.
e Slowly add 10 drops of 1.0 M H2SOa4 to the solution while stirring.

» Continue stirring the mixture at room temperature for about an hour.
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Pour the reaction mixture into 35 mL of ice-cold water to precipitate the product.

Collect the crude product by vacuum filtration and wash it with several portions of ice-cold

water.

Purify the product by recrystallization from an appropriate solvent, such as ethanol.

Collect the purified crystals by vacuum filtration, dry them, and characterize the final product.

Analytical Methods

The characterization and purity assessment of vanillin acetate are crucial for its application in
various fields. Several analytical techniques are employed for this purpose.

Table 3: Analytical Methods for Vanillin Acetate
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Analytical Key
. Purpose . Reference(s)
Technique Observations/Data
) Retention time and
High-Performance
o ) peak area are used to
Liquid Purity assessment _ ]
o determine purity and [10][11]
Chromatography and quantification. ) _
concentration against
(HPLC)
a standard.
The mass spectrum
o provides a unique
Gas Chromatography-  Identification and )
o fragmentation pattern
Mass Spectrometry quantification of i o [12][13]
_ for identification, and
(GC-MS) volatile components.
the peak area allows
for quantification.
1H and 13C NMR
] spectra provide
Nuclear Magnetic S o )
Structural elucidation detailed information
Resonance (NMR) [21[6]1[71[14]

Spectroscopy

and confirmation.

about the chemical
environment of each

atom in the molecule.

Infrared (IR)

Spectroscopy

Identification of

functional groups.

Characteristic
absorption bands for
the ester carbonyl
(C=0) and aldehyde
(C=0) groups confirm

[2]7]

the structure.

Melting Point Analysis

Purity assessment.

A sharp melting point
range close to the
[21[7]

literature value

indicates high purity.

Biological Activity and Signaling Pathways

Currently, there is limited direct research on the specific biological activities and signaling

pathways of vanillin acetate. Much of the existing research focuses on its precursor, vanillin,
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which has been reported to possess antioxidant, antimicrobial, and anti-inflammatory
properties.[8][15]

One study has shown that a derivative of vanillin, not vanillin acetate itself, can suppress the
growth of colon cancer cells by inhibiting the Wnt/3-catenin signaling pathway.[16][17] Another
related compound, vanillic acid, has been found to stimulate anagen signaling through the
PI13K/Akt/B-catenin pathway in dermal papilla cells.[18]

The logical relationship for the synthesis and potential, though unconfirmed, biological
investigation of vanillin acetate can be visualized as follows:
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Caption: Synthesis and hypothetical biological investigation of vanillin acetate.

Future research is warranted to explore the distinct pharmacological profile of vanillin acetate
and to determine if it modulates specific cellular signaling pathways, which could be of interest
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to drug development professionals.

Conclusion

This technical guide has provided a comprehensive overview of vanillin acetate, covering its
nomenclature, physicochemical properties, detailed synthesis protocols, and analytical
characterization methods. While the biological activity of vanillin acetate remains an area for
further exploration, its well-defined chemical nature and relationship to the bioactive compound
vanillin make it a molecule of interest for future research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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